Cas no 288401-55-8 (3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole)

3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole structure
288401-55-8 structure
Product Name:3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole
CAS No:288401-55-8
MF:C11H12N2O
MW:188.225782394409
CID:915233
PubChem ID:136024979
Update Time:2025-04-19

3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole
    • 6-(1,2-dihydropyrazol-3-ylidene)-3,4-dimethylcyclohexa-2,4-dien-1-one
    • AG-E-93320
    • CTK4G2240
    • DTXSID50698794
    • 288401-55-8
    • 4,5-DIMETHYL-2-(1H-PYRAZOL-3-YL)PHENOL
    • 6-(1,2-Dihydro-3H-pyrazol-3-ylidene)-3,4-dimethylcyclohexa-2,4-dien-1-one
    • AKOS006289999
    • Inchi: 1S/C11H12N2O/c1-7-5-9(10-3-4-12-13-10)11(14)6-8(7)2/h3-6,14H,1-2H3,(H,12,13)
    • InChI Key: BNYFPKULJAQLHN-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C)C=C1C1=CC=NN1

Computed Properties

  • Exact Mass: 188.09500
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • PSA: 48.91000
  • LogP: 2.39910
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